Cas no 33709-29-4 (1-(3,4,5-trihydroxyphenyl)ethan-1-one)
33709-29-4 structure
Product Name:1-(3,4,5-trihydroxyphenyl)ethan-1-one
CAS No:33709-29-4
MF:C8H8O4
MW:168.146722793579
MDL:MFCD01673354
CID:316782
PubChem ID:36586
Update Time:2025-09-22
1-(3,4,5-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4,5-trihydroxyphenyl)-
- 1-(3,4,5-Trihydroxyphenyl)ethanone
- 1-(3,4,5-trihydroxyphenyl)ethan-1-one
- EN300-193661
- 33709-29-4
- ACETOPHENONE, 3,4,5-TRIHYDROXY-
- Z1255416032
- 3,4,5-Trihydroxyacetophenone
- AS-62771
- CHEMBL228050
- DTXSID40187389
- W18822
- BRN 2446387
- AKOS025400909
- SCHEMBL96069
- MFCD01673354
- STL490599
- DB-126511
-
- MDL: MFCD01673354
- Inchi: 1S/C8H8O4/c1-4(9)5-2-6(10)8(12)7(11)3-5/h2-3,10-12H,1H3
- InChI Key: IBKQQKPQRYUGBJ-UHFFFAOYSA-N
- SMILES: OC1C(=C(C=C(C(C)=O)C=1)O)O
Computed Properties
- Exact Mass: 168.04224
- Monoisotopic Mass: 168.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 77.76
1-(3,4,5-trihydroxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D770068-100mg |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 100mg |
$235 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-250mg |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 250mg |
$390 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-1g |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 1g |
$760 | 2024-06-07 | |
| eNovation Chemicals LLC | D770068-5g |
Ethanone,1-(3,4,5-trihydroxyphenyl)- |
33709-29-4 | 95% | 5g |
$2280 | 2024-06-07 | |
| Enamine | EN300-193661-1g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 1g |
$1079.0 | 2023-09-17 | |
| Enamine | EN300-193661-5g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 5g |
$4478.0 | 2023-09-17 | |
| Enamine | EN300-193661-10g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 10g |
$8740.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.05g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.05g |
$252.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.1g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.1g |
$375.0 | 2023-09-17 | |
| Enamine | EN300-193661-0.25g |
1-(3,4,5-trihydroxyphenyl)ethan-1-one |
33709-29-4 | 95% | 0.25g |
$534.0 | 2023-09-17 |
1-(3,4,5-trihydroxyphenyl)ethan-1-one Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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